Cas no 1424394-94-4 (5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid)

• Product Name: 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid
• CAS No: 1424394-94-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5160273
• Update Time: 2025-06-09

5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 4,5-dihydro-5-methyl-3-(3-pyridinyl)-

• Inchi： 1S/C10H10N2O3/c1-10(9(13)14)5-8(12-15-10)7-3-2-4-11-6-7/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： IDFZOKSVTUTJCF-UHFFFAOYSA-N
• SMILES： O1C(C)(C(O)=O)CC(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 206.069
• Monoisotopic Mass: 206.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Additional information on 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid

Introduction to 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid (CAS No. 1424394-94-4)

5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid, identified by its CAS number 1424394-94-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole class, which is well-documented for its broad spectrum of biological activities. The structural framework of this molecule incorporates a pyridine ring and an isoxazole moiety, features that are frequently exploited in the design of bioactive molecules due to their ability to interact with various biological targets.

The pyridine moiety in 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid contributes to its potential pharmacological properties by enabling hydrogen bonding and hydrophobic interactions with biological targets. This structural feature is particularly valuable in drug discovery, as it allows for the fine-tuning of binding affinities and selectivity. The isoxazole ring, on the other hand, is known for its versatility in mediating various biological responses, including anti-inflammatory, antimicrobial, and anticancer activities. The combination of these two heterocyclic systems in a single molecule makes 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid and biological targets. These studies have revealed that the compound can engage with proteins and enzymes involved in critical cellular pathways. For instance, preliminary computational studies suggest that this molecule may interact with kinases and other signaling proteins, which are pivotal in regulating cell growth and differentiation. Such interactions are of particular interest in the development of therapeutic agents aimed at modulating these pathways.

In vitro experiments have begun to elucidate the pharmacological profile of 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid. Initial assays have shown promising activity against certain cancer cell lines, indicating potential therapeutic applications in oncology. The compound's ability to inhibit proliferation and induce apoptosis in these cells has been attributed to its ability to disrupt key signaling cascades. Furthermore, its interaction with mitochondrial components has been observed, suggesting a mechanism by which it may exert its effects.

The synthetic route to 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid is another area of active research. Chemists have been exploring efficient and scalable methods to synthesize this compound while maintaining high yields and purity. Advances in catalytic processes and green chemistry principles have enabled the development of more sustainable synthetic pathways. These innovations not only enhance the accessibility of the compound for research purposes but also align with global efforts to minimize environmental impact.

The role of isoxazole derivatives in drug discovery cannot be overstated. The structural motif has been successfully incorporated into numerous lead compounds that have advanced into clinical trials. The unique electronic properties of the isoxazole ring allow for diverse functionalization, enabling chemists to tailor molecules for specific biological activities. In the context of 5-Methyl-3-pyridin-3-yl-4,5-dihydro-isoxazole-5-carboxylic acid, these properties are harnessed to develop molecules with enhanced potency and selectivity.

Future directions in the study of 5-Methyl-3-pyridin-3-y1l - 4 , 5 - dihydro - isoxazole - 5 - carboxylic acid include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its structural features, researchers aim to develop novel therapeutics that address unmet medical needs. Additionally, investigating its pharmacokinetic properties will be crucial for understanding its behavior within biological systems and optimizing its delivery mechanisms.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 5-Methyl - 3 - pyridin - 3 - yl - 4 , 5 - dihydro - isoxazole - 5 - carboxylic acid. These technologies enable rapid testing of large libraries of compounds against various biological targets, facilitating the identification of hits with promising activity. Subsequent optimization efforts can then be focused on improving potency, selectivity, and pharmacokinetic profiles.

The growing interest in natural product-inspired scaffolds has also influenced the design of new molecules like 5-Methyl - 3 - pyridin - 3 - yl - 4 , 5 - dihydro - isoxazole - 5 - carboxylic acid. By incorporating elements derived from bioactive natural products into synthetic frameworks, researchers aim to enhance binding affinity and reduce toxicity. This approach aligns with the broader trend toward rational drug design, where structural features are carefully considered to maximize therapeutic efficacy.

In conclusion, 5-Methyl - 3-pyridin - 3-y1l - 4 , 5-dihydro-isoxazole –  –  – –  –  –  – – – – – – – – – – – – – – – carboxylic acid (CAS No .1424394–94–4) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , position it as a valuable asset in ongoing drug discovery efforts . As research continues to uncover new applications and synthetic methodologies , this compound is poised to play an increasingly important role in developing next-generation therapeutics .